Vanadium chloride oxide (VClO2)

• CAS No.: 13759-30-3
• Molecular Formula: ClO2V-5
• Molecular Weight: 118.39 g/mol
• IUPAC Name: oxygen(2-);vanadium;chloride
• InChI: InChI=1S/ClH.2O.V/h1H;;;/q;2*-2;/p-1
• InChI Key: DBSLFLKSBFSCDN-UHFFFAOYSA-M
• Canonical SMILES: [O-2].[O-2].[Cl-].[V]

Description

Vanadium chloride oxide (VClO₂), with the chemical formula VClO₂ and CAS number 13759-30-3, is a vanadium(V) compound containing both chloride and oxide ligands. Its molecular structure comprises a vanadium center bonded to one chloride ion and two oxide ions ([O²⁻]), yielding a molecular weight of 118.39 g/mol . Alternative names include Chlorodioxovanadium and Vanadium chloride oxide (VO₂Cl), though it is distinct from trichlorooxovanadium (VOCl₃), a more widely studied vanadium oxychloride .

Limited direct research on VClO₂ is available, but its +5 oxidation state and mixed ligand composition suggest unique reactivity compared to other vanadium halides and oxides.

Preparation Methods

Synthetic Routes and Reaction Conditions: Vanadium chloride oxide can be synthesized through various methods. One common approach involves the reaction of vanadium pentoxide (V2O5) with thionyl chloride (SOCl2) at elevated temperatures. This reaction produces vanadium chloride (VCl3), which can further react with oxygen to form vanadium chloride oxide .

Industrial Production Methods: In industrial settings, vanadium chloride oxide can be produced through the electrolysis of vanadium-containing molten salts. This method involves the use of a V2CO anode in a molten NaCl-KCl-VCl2 salt mixture. The process is optimized to achieve high purity and efficiency .

Chemical Reactions Analysis

Types of Reactions: Vanadium chloride oxide undergoes various chemical reactions, including oxidation, reduction, and substitution. For instance, when heated in an argon stream, it decomposes to form vanadium trioxide (V2O3) and vanadium trichloride (VCl3). In the presence of oxygen, it reacts to form vanadium pentoxide (V2O5) and vanadium oxychloride (VCl3O) .

Common Reagents and Conditions:

Oxidation: Reacts with oxygen at temperatures above 120°C.

Reduction: Can be reduced using hydrogen or other reducing agents.

Substitution: Reacts with chlorine to form higher chlorides.

Major Products:

Oxidation: Vanadium pentoxide (V2O5), vanadium oxychloride (VCl3O).

Reduction: Vanadium trioxide (V2O3), vanadium dichloride (VCl2).

Substitution: Vanadium trichloride (VCl3).

Scientific Research Applications

Vanadium chloride oxide has several applications in scientific research:

Chemistry: Used as a catalyst in various organic reactions due to its ability to undergo multiple oxidation states.

Biology: Investigated for its potential role in biological systems, particularly in enzyme inhibition and as a trace element in nutrition.

Medicine: Explored for its potential therapeutic effects, including its role in insulin-mimetic activities and anti-cancer properties.

Industry: Utilized in the production of advanced materials, including coatings and batteries.

Mechanism of Action

The mechanism by which vanadium chloride oxide exerts its effects involves its ability to undergo redox reactions. In biological systems, it can mimic the action of insulin by activating insulin receptors and influencing glucose metabolism. In catalytic processes, it facilitates the transfer of electrons, thereby accelerating chemical reactions .

Comparison with Similar Compounds

Vanadium Oxychlorides: VOCl₃ vs. VClO₂

Vanadium(V) oxytrichloride (VOCl₃) is a well-characterized liquid compound synthesized via chlorination of V₂O₅ at high temperatures (>477°C):
$$ \text{V}2\text{O}5 + 3\text{Cl}2 \rightarrow 2\text{VOCl}3 + \text{O}_2 \quad $$

Key differences:

Property	VClO₂	VOCl₃
Formula	VClO₂	VOCl₃
Oxidation State	+5	+5
Structure	Not fully characterized	Trigonal bipyramidal
Physical State	Solid (presumed)	Liquid at room temperature
Applications	Limited data	Catalyst, chlorinating agent

While both are vanadium(V) species, VOCl₃’s three chloride ligands enhance its reactivity as a chlorinating agent, whereas VClO₂’s oxide-rich composition may favor redox or catalytic roles in solid-state systems.

Vanadium Chlorides (VCl₂, VCl₃, VCl₄)

Vanadium chlorides span oxidation states from +2 to +4:

Compound	Oxidation State	Structure	Key Properties
VCl₂	+2	Polymeric solid	Strong reducing agent; forms [V(H₂O)₆]²⁺ in water
VCl₃	+3	Layered sheets	Precursor to VCl₂; intermediate reactivity
VCl₄	+4	Molecular liquid	Oxidizing agent; decomposes to VCl₃ and Cl₂

VClO₂ differs fundamentally as a +5 species with oxide ligands, rendering it less reducing than VCl₂ or VCl₃. Its chloride/oxide ratio also distinguishes it from pure chlorides.

Mixed Halide-Oxide Materials

Vanadium forms complex mixed halide-oxides, such as NaVOF₄(H₂O) and NaVO₂₋ₓF₂₊ₓ (x = 1/3), synthesized hydrothermally with NaCl and V₂O₅ . These materials exhibit non-centrosymmetric (NCS) structures and phase-matchability for optical applications:

Compound	Vanadium Oxidation State	Structure Type	Phase Matchability
NaVOF₄(H₂O)	+4	Type 1 NPM	Non-phase-matchable
NaVO₂₋ₓF₂₊ₓ	+4	Type 1 PM	Phase-matchable

In contrast, VClO₂ (V⁵⁺) lacks fluoride ligands and may exhibit different symmetry properties due to its distinct stoichiometry.

Vanadium Oxides (V₂O₅, VO₂)

Vanadium oxides like V₂O₅ (V⁵⁺) and VO₂ (V⁴⁺) are critical in catalysis and energy storage. Unlike VClO₂, these compounds lack chloride ligands but share redox versatility:

Compound	Oxidation State	Key Applications
V₂O₅	+5	Industrial catalyst, batteries
VO₂	+4	Thermochromic coatings

VClO₂ ’s hybrid composition may bridge the electronic properties of oxides and chlorides, though its applications remain underexplored.